Cas no 320420-35-7 ((4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME)

• Product Name: (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME
• CAS No: 320420-35-7
• MF: C₁₈H₁₈ClF₃N₄O
• MW: 398.809933185577
• CID: 5195099
• Update Time: 2026-03-05

(4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME Chemical and Physical Properties

Names and Identifiers

• (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME
• (E)-N-[(4-benzylpiperazin-1-yl)[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methylidene]hydroxylamine

• Inchi： 1S/C18H18ClF3N4O/c19-15-10-14(18(20,21)22)11-23-16(15)17(24-27)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h1-5,10-11,27H,6-9,12H2
• InChI Key： IPUWUECHBMZJSD-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=NC=C(C(F)(F)F)C=C1Cl)N1CCN(CC2=CC=CC=C2)CC1

Additional information on (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME

Introduction to (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME and Its Significance in Modern Chemical Biology

The compound with the CAS number 320420-35-7 is known as (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME, a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has opened new avenues in the development of innovative therapeutic agents. The presence of multiple functional groups, including a benzylpiperazine moiety and a pyridine ring with chloro and trifluoromethyl substituents, makes it a versatile scaffold for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The oxime functional group in this molecule is particularly noteworthy, as it has been implicated in various pharmacological interactions. Oximes are known for their ability to chelate metal ions and have been utilized in the development of treatments for metal poisoning. Additionally, they exhibit potent antimicrobial and anti-inflammatory properties, making them valuable candidates for therapeutic applications.

The benzylpiperazine component of the compound contributes to its unique pharmacological profile. Piperazine derivatives are well-documented for their role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This has led to their exploration in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The benzyl group further enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

The pyridine ring, adorned with a chloro and trifluoromethyl substituent, adds another layer of complexity to the compound's biological activity. Pyridine derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The chloro group is known to enhance binding affinity by increasing electrophilicity, while the trifluoromethyl group introduces metabolic stability and lipophilicity. These features make the compound an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. For instance, researchers have observed that derivatives of this structure exhibit significant inhibitory effects on monoamine oxidase (MAO), an enzyme crucial in regulating neurotransmitter levels. By inhibiting MAO, these compounds can increase the availability of neurotransmitters such as serotonin and dopamine, thereby alleviating symptoms associated with mood disorders.

Moreover, the oxime moiety has been found to play a critical role in metal chelation therapy. Metal ions such as iron and copper are essential for various physiological processes but can become toxic when present in excessive amounts. The oxime group can bind tightly to these metal ions, forming stable complexes that can be excreted from the body. This property makes the compound a promising candidate for treating conditions like iron overload and Wilson's disease.

The structural features of (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME also make it an excellent candidate for developing novel antimicrobial agents. The combination of a benzylpiperazine scaffold and an oxime group has been shown to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

In conclusion, (4-BENZYLPIPERAZINO)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing innovative therapeutic agents. Further research is warranted to fully elucidate its potential applications in treating neurological disorders, metal poisoning, and antimicrobial infections.